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Compound of Interest

Compound Name: Sodium fluoride F 18
CAS No.: 22554-99-0
Cat. No.: B1260693
Get Quote
. J

The proper disposal of Sodium Fluoride F 18 (:8F-NaF), a radiopharmaceutical used in
positron emission tomography (PET) imaging, is critical for ensuring laboratory safety and
regulatory compliance. Due to its radioactive nature, specific protocols must be followed to
mitigate risks to personnel and the environment. The primary disposal method for 8F-NaF is
"decay-in-storage,” which allows the radioactivity to diminish to safe levels before being
discarded as regular waste.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is essential to adhere to fundamental radiation
safety principles. Personnel handling 8F-NaF waste must be properly trained in the safe use of
radionuclides.[1][2] The core tenets of radiation safety are time, distance, and shielding.
Minimize the time spent handling radioactive materials, maximize the distance from the
radioactive source, and use appropriate shielding, such as lead-lined containers, to reduce
exposure.[1][3]

Essential Personal Protective Equipment (PPE) includes:
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e Alab coat or other protective clothing.[3]
o Disposable waterproof gloves.[3][4]
o Chemical splash goggles and, when necessary, a face shield.[5]

Always work in a designated and properly ventilated area, such as a certified laboratory
chemical fume hood.[5]

Step-by-Step Disposal Protocol for Sodium Fluoride
F 18

The disposal of 18F-NaF waste involves segregation, decay-in-storage, and surveying before
final disposal.

Step 1: Waste Segregation Proper segregation is the first and one of the most critical steps.

o Separate by Isotope: Use dedicated, clearly labeled containers for short-lived isotopes like
Fluorine-18 (half-life < 90 days) to keep them separate from long-lived radioactive waste.[6]

[7]
o Separate by Form: Collect different types of waste in separate containers:

o Dry Solid Waste: Items such as gloves, absorbent paper, and empty vials. These should
be placed in double-bagged containers.[7]

o Liquid Waste: Unused 18F-NaF solutions or contaminated liquids. These must be collected
in sealed, leak-proof containers stored in secondary containment to prevent spills.[5][7]
The pH of the liquid waste should be between 5.5 and 9.5.[7]

o Sharps: Needles and other contaminated sharp objects must be placed in a designated,
puncture-resistant container to prevent injuries.[8]

Step 2: Labeling and Storage All radioactive waste containers must be conspicuously labeled
with the international radiation symbol, the isotope name ("Fluorine-18" or "F-18"), the initial
activity level, and the date the waste was placed in the container.[1][7] Store these containers
in a secure, shielded, and designated radioactive waste storage area.[1]
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Step 3: Decay-in-Storage The fundamental principle for disposing of short-lived radionuclides is
to allow them to decay to background radiation levels.

e Fluorine-18 has a half-life of approximately 110 minutes.[8]

e Ageneral rule is to store the waste for at least 10 half-lives to ensure its radioactivity has
decayed to a negligible level.[8] For 8F, this equates to roughly 1,100 minutes or about 18.4
hours. To be safe, a storage period of at least 24 hours is recommended.[8][9]

Step 4: Surveying and Monitoring After the decay period, the waste must be surveyed to
ensure it is safe for disposal as non-radioactive waste.

o Use aradiation survey meter, such as a Geiger-Miuller (GM) detector, to measure the
radioactivity of the waste container.[8]

e The radiation level should be indistinguishable from background radiation.[7] If the reading is
above this level, the waste must be stored for a longer period and re-surveyed.

Step 5: Final Disposal Once the waste has been confirmed to be at background radiation
levels:

o Deface Labels: All radioactive labels and symbols on the containers and items must be
removed, defaced, or covered to prevent the waste from being mistaken as radioactive.[7]

e Dispose as Normal Waste: The now non-radioactive waste can be disposed of according to
standard laboratory procedures for that waste type (e.g., regular trash, chemical waste, or
medical waste).[7][8]

e Maintain Records: Keep accurate and detailed records of all radioactive waste disposals,
including the isotope, initial activity, storage dates, survey results, and final disposal date.[10]

Quantitative Data Summary
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Parameter Value Reference

) ) Sodium Fluoride F 18 (*8F-
Radionuclide

NaF)
Physical Half-Life 109.7 minutes [2]
Primary Disposal Method Decay-in-Storage [1][8]
Recommended Storage Time >10 half-lives (~24 hours) [819]

_ Indistinguishable from
Disposal Threshold o [7]
background radiation

Liquid Waste pH 55-95 [7]

Experimental Protocols

The primary "experiment"” in this context is the verification of radioactive decay before disposal.
Protocol: Post-Decay Radiation Survey

o Objective: To confirm that the radioactivity of 18F-NaF waste has decayed to background
levels prior to disposal.

e Materials:
o Calibrated Geiger-Muller (GM) survey meter or equivalent radiation detection instrument.
o Personal protective equipment (lab coat, gloves, safety glasses).
o Waste disposal logbook.

e Methodology:

1. Transport the decayed waste container to a designated low-background area to perform
the survey.

2. First, measure the background radiation level in the area. Take a reading for 1 minute and
record the result in counts per minute (CPM) or uSv/hr.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://dctd.cancer.gov/drug-discovery-development/reagents-materials/imaging-ind-resources/documentation/naf-ib.pdf
https://needle.tube/resources-20/Proper-Disposal-of-Radioactive-Waste-in-Medical-Diagnostic-Labs:-Regulations-and-Guidelines
http://dergi.fabad.org.tr/pdf/volum45/Issue1/91-103.pdf
http://dergi.fabad.org.tr/pdf/volum45/Issue1/91-103.pdf
https://www.pafmj.org/PAFMJ/article/download/7132/4366/80824
https://ehs.cornell.edu/environmental-compliance/hazardous-materials-waste/radioactive-waste
https://ehs.cornell.edu/environmental-compliance/hazardous-materials-waste/radioactive-waste
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260693?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

3. Place the probe of the survey meter directly against the surface of the waste container.
4. Measure the radiation level for 1 minute. Record the highest reading.
5. Repeat the measurement on all sides of the container.

6. Compare the waste container readings to the background reading. If the container's
surface reading is not distinguishable from the background, it is cleared for disposal.

7. If the reading is above background, return the container to the radioactive waste storage
area for further decay. Re-survey after an additional 12-24 hours.

8. Once cleared, log the survey results, deface all radioactive labels, and dispose of the
waste in the appropriate non-radioactive waste stream.

Disposal Workflow Visualization
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Sodium Fluoride F 18 Disposal Workflow

Start: 18F Waste Generated

1. Segregate Waste
(Solid, Liquid, Sharps)

2. Label and Store Securely
(Shielded Area)

3. Decay-in-Storage
(Minimum 24 hours)

4. Survey Waste
(Check vs. Background)

Is radiation > background?

5. Deface Radiation Labels

6. Dispose as Normal Waste

End: Disposal Complete
(Record in Log)

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of 18F waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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